3-Bromo-2-[(3-methylpyridin-2-yl)sulfanyl]pyridine

• Molecular Formula: C11H9BrN2S
• Molecular Weight: 281.17 g/mol
• IUPAC Name: 2-(3-bromopyridin-2-yl)sulfanyl-3-methylpyridine
• InChI: InChI=1S/C11H9BrN2S/c1-8-4-2-6-13-10(8)15-11-9(12)5-3-7-14-11/h2-7H,1H3
• InChI Key: UBSRPLWRJSNQMF-UHFFFAOYSA-N
• SMILES: CC1=C(N=CC=C1)SC2=C(C=CC=N2)Br

Description

3-Bromo-2-[(3-methylpyridin-2-yl)sulfanyl]pyridine is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. It is a heterocyclic organic compound with a molecular formula of C10H8BrNS and a molecular weight of 261.15 g/mol.

Mechanism of Action

The mechanism of action of 3-Bromo-2-[(3-methylpyridin-2-yl)sulfanyl]pyridine is not fully understood. However, studies have suggested that it may act by inhibiting certain enzymes or proteins in the body, thereby altering various biochemical pathways.
Biochemical and Physiological Effects:
Studies have shown that 3-Bromo-2-[(3-methylpyridin-2-yl)sulfanyl]pyridine may have various biochemical and physiological effects on the body. For instance, it has been shown to have anti-inflammatory properties and may also exhibit antioxidant activity. Additionally, it may have effects on various signaling pathways in the body, which could potentially lead to the development of new therapeutic agents.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-Bromo-2-[(3-methylpyridin-2-yl)sulfanyl]pyridine in lab experiments is its high purity and stability. This makes it an ideal compound for various analytical and research applications. However, one of the limitations of using this compound is its relatively high cost, which may limit its use in certain research settings.

Future Directions

There are several future directions for research on 3-Bromo-2-[(3-methylpyridin-2-yl)sulfanyl]pyridine. One potential direction is the development of new drug candidates based on this compound. Additionally, further studies may be needed to fully understand the mechanism of action of this compound and its potential applications in various fields. Finally, there may be opportunities to explore the use of this compound in combination with other compounds for enhanced therapeutic effects.

Synthesis Methods

The synthesis of 3-Bromo-2-[(3-methylpyridin-2-yl)sulfanyl]pyridine can be achieved through various methods. One of the commonly used methods involves the reaction of 3-methyl-2-pyridinethiol with 2,3-dibromopyridine in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent such as dimethylformamide or dimethyl sulfoxide at elevated temperatures.

Scientific Research Applications

3-Bromo-2-[(3-methylpyridin-2-yl)sulfanyl]pyridine has been extensively studied for its potential applications in various scientific fields. One of the primary applications of this compound is in the field of medicinal chemistry, where it is being explored for its potential as a drug candidate for the treatment of various diseases.